Cas no 53061-21-5 (3,6,9,12-Tetraoxatetradecan-1-ol,14-(4-isooctylphenoxy)- (9CI))

• Product Name: 3,6,9,12-Tetraoxatetradecan-1-ol,14-(4-isooctylphenoxy)- (9CI)
• CAS No: 53061-21-5
• MF: C₂₄H₄₂O₆
• MW: 426.586688518524
• CID: 377188
• PubChem ID: 104399
• Update Time: 2025-04-19

3,6,9,12-Tetraoxatetradecan-1-ol,14-(4-isooctylphenoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxatetradecan-1-ol,14-(4-isooctylphenoxy)- (9CI)
• 14-(p-isooctylphenoxy)-3,6,9,12-tetraoxatetradecan-1-ol
• 14-[4-(6-methylheptyl)phenoxy]-3,6,9,12-tetraoxatetradecan-1-ol
• 53061-21-5
• DTXSID00967563
• NS00056882
• EINECS 258-337-6
• 2-[2-[2-[2-[2-[4-(6-methylheptyl)phenoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol

• Inchi： 1S/C24H42O6/c1-22(2)6-4-3-5-7-23-8-10-24(11-9-23)30-21-20-29-19-18-28-17-16-27-15-14-26-13-12-25/h8-11,22,25H,3-7,12-21H2,1-2H3
• InChI Key： IYOVNRHKIGBOOO-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCO)C1C=CC(=CC=1)CCCCCC(C)C

Computed Properties

• Exact Mass: 426.29826
• Monoisotopic Mass: 426.29813906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 21
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers